3-(2-Nitrophenyl)oxetane

• CAS No.: 189572-00-7
• Molecular Formula: C9H9NO3
• Molecular Weight: 179.17 g/mol
• IUPAC Name: 3-(2-nitrophenyl)oxetane
• InChI: InChI=1S/C9H9NO3/c11-10(12)9-4-2-1-3-8(9)7-5-13-6-7/h1-4,7H,5-6H2
• InChI Key: GCGSVEGHJAVUGU-UHFFFAOYSA-N
• Canonical SMILES: C1C(CO1)C2=CC=CC=C2[N+](=O)[O-]

Description

3-(2-Nitrophenyl)oxetane is a chemical compound characterized by a four-membered oxetane ring substituted with a 2-nitrophenyl group

Preparation Methods

The synthesis of 3-(2-Nitrophenyl)oxetane typically involves the formation of the oxetane ring through epoxide opening reactions. One common method is the reaction of epoxides with trimethyloxosulfonium ylide, which results in the formation of the oxetane ring . Another approach involves the aza-Michael addition of NH-heterocycles with methyl 2-(oxetan-3-ylidene)acetates . Industrial production methods may vary, but they generally follow similar synthetic routes with optimized reaction conditions to achieve higher yields and purity.

Chemical Reactions Analysis

3-(2-Nitrophenyl)oxetane undergoes various chemical reactions, including:

Oxidation and Reduction: The nitro group can be reduced to an amino group under specific conditions.

Substitution: The compound can participate in nucleophilic substitution reactions, particularly at the nitro group.

Ring-Opening Reactions: The oxetane ring can be opened under acidic or basic conditions, leading to the formation of different products.

Common reagents used in these reactions include nitric acid for nitration and various reducing agents for the reduction of the nitro group. Major products formed from these reactions include 2-substituted propane-1,3-diol dinitrates and other derivatives depending on the reaction conditions .

Scientific Research Applications

3-(2-Nitrophenyl)oxetane has several applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex molecules, particularly in the development of energetic materials.

Biology and Medicine: The compound’s derivatives are explored for their potential biological activities, including antibacterial and antifungal properties.

Industry: It is used in the production of polymeric materials and as a precursor for various industrial chemicals.

Mechanism of Action

The mechanism of action of 3-(2-Nitrophenyl)oxetane involves its ability to undergo ring-opening reactions, which can lead to the formation of reactive intermediates. These intermediates can interact with molecular targets, leading to various biological effects. The nitro group plays a crucial role in these reactions, often acting as an electron-withdrawing group that facilitates the formation of reactive species .

Comparison with Similar Compounds

3-(2-Nitrophenyl)oxetane can be compared with other oxetane derivatives, such as 3-(4-nitrophenyl)oxetane and 3-phenyloxetane . These compounds share similar structural features but differ in their reactivity and applications.